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Compound of Interest

Compound Name:
Trimethylammonium chloride-

13c3,d9

Cat. No.: B12387239 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Trimethylammonium chloride-
13c3,d9. Adherence to these procedures is critical for ensuring laboratory safety and proper

disposal.

Hazard Identification and Engineering Controls
Trimethylammonium chloride-13c3,d9 is an isotopically labeled compound. While not

radioactive, it may present other hazards. Based on data for similar compounds, it may cause

skin and serious eye irritation. Inhalation or ingestion of the dust may also be harmful.[1]

Engineering Controls:

Ventilation: All handling of Trimethylammonium chloride-13c3,d9 solid and its solutions

must be conducted in a well-ventilated area. A laboratory fume hood or a mechanical

exhaust system is required to minimize inhalation exposure.[1]

Eye Wash and Safety Shower: A readily accessible eye wash station and safety shower must

be available in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Trimethylammonium chloride-13c3,d9. This

selection is based on general laboratory safety standards for hazardous chemicals.[2][3][4]
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

meet ANSI Z87 standards. A

face shield should be worn

over goggles for splash

hazards.[2][3]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A flame-resistant lab coat with

fitted wristbands is required.

Ensure the coat is fully

buttoned.[3]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

mandatory. Sandals or

perforated shoes are not

permitted.[2]

Respiratory Respirator (if needed)

Use a NIOSH-approved

respirator if working outside of

a fume hood or if dust

formation is likely.

Step-by-Step Handling Protocol
Preparation:

Ensure the work area (fume hood) is clean and uncluttered.

Verify that the eye wash station and safety shower are accessible and operational.

Assemble all necessary materials and equipment before starting.

Put on all required PPE as specified in the table above.
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Handling the Compound:

Perform all weighing and solution preparation inside a certified chemical fume hood to avoid

dust inhalation.

Avoid direct contact with the skin, eyes, and clothing.

Use a spatula for transferring the solid compound. Avoid creating dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment used.

Remove gloves and wash hands thoroughly with soap and water.

If a lab coat becomes contaminated, carefully remove it and place it in a sealed, labeled

plastic bag for proper laundering.[2]

Disposal Plan
Waste Collection: All disposable materials contaminated with Trimethylammonium
chloride-13c3,d9 (e.g., gloves, weighing paper, pipette tips) must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions should be collected in a separate, labeled hazardous waste

container. Do not pour chemical waste down the drain.[1]

Disposal: All chemical waste must be disposed of through the institution's official hazardous

waste management program. Follow all local, state, and federal regulations for chemical

waste disposal.

Emergency Procedures
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eye wash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Visual Workflow for Handling Trimethylammonium
chloride-13c3,d9
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Caption: Workflow for handling Trimethylammonium chloride-13c3,d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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